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Compound of Interest

Compound Name: Chloromethyl phenyl sulfone

Cat. No.: B1346827

For immediate reference, treat Chloromethyl Phenyl Sulfone as a hazardous chemical waste.
Do not dispose of it down the drain or in regular trash. This guide provides essential safety and
logistical information for the proper handling and disposal of chloromethyl phenyl sulfone,
ensuring the safety of laboratory personnel and environmental protection. All procedures must
be conducted in compliance with local, state, and federal regulations.

l. Imnmediate Safety and Handling Protocols

Before handling chloromethyl phenyl sulfone, it is crucial to be aware of its hazards and to
use appropriate personal protective equipment (PPE). The primary hazards include skin
irritation, serious eye irritation, and potential respiratory irritation.

Personal Protective Equipment (PPE):

o Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Inspect gloves
for any signs of degradation before use and dispose of them as contaminated waste
immediately after handling the chemical.

o Eye Protection: Chemical splash goggles or safety glasses with side shields are required at
all times.

» Respiratory Protection: Use a dust mask (e.g., N95) to avoid inhalation of fine particulates,
especially when handling the solid powder.
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o Protective Clothing: A laboratory coat must be worn and fully fastened.
Engineering Controls:

e Fume Hood: All handling of chloromethyl phenyl sulfone, including weighing and preparing
for disposal, should be conducted in a well-ventilated chemical fume hood to minimize
inhalation exposure.

o Eyewash Station and Safety Shower: Ensure that an eyewash station and safety shower are
readily accessible in the immediate work area.

Il. Quantitative Data and Hazard Profile

This table summarizes the key identification and hazard information for chloromethyl phenyl

sulfone.

Property Value / Information

Chemical Name Chloromethyl phenyl sulfone

CAS Number 7205-98-3[1]

Molecular Formula C7H7ClO25[1]

Molecular Weight 190.65 g/mol [1]

Physical State Solid (Combustible Solid)
H315: Causes skin irritationH319: Causes

GHS Hazard Statements serious eye irritationH335: May cause
respiratory irritation

Signal Word Warning

Storage Class 11 - Combustible Solids

lll. Step-by-Step Disposal Protocol

The proper disposal of chloromethyl phenyl sulfone is managed by treating it as a
halogenated organic hazardous waste.[2][3] This requires careful segregation and labeling to
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ensure it is handled by a licensed waste disposal service in accordance with regulations like
the Resource Conservation and Recovery Act (RCRA).

Protocol for Collection and Disposal of Chloromethyl Phenyl Sulfone Waste:

Objective: To safely collect, label, and store chloromethyl phenyl sulfone waste for pickup by
a certified hazardous waste disposal service.

Materials:

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified in Section |

Spatula and weighing paper (if transferring solid)

Chemical fume hood

Procedure:

e Preparation:

o Don all required PPE (gloves, goggles, lab coat, dust mask).

o Perform all waste handling procedures inside a certified chemical fume hood.

o Waste Identification and Segregation:

o ldentify the waste as "Chloromethyl Phenyl Sulfone."

o This is a halogenated organic waste. It must be segregated from non-halogenated organic
waste, acids, bases, and other incompatible chemical waste streams.[2][3] Keeping
halogenated and non-halogenated waste separate is crucial as their disposal methods and
costs differ significantly.[2][4]

o Container Labeling:
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o Obtain a designated hazardous waste container that is clean, in good condition, and has a
secure lid.[5]

o Before adding any waste, affix a "Hazardous Waste" label to the container.[2][5]

o On the label, clearly write the full chemical name: "Chloromethyl Phenyl Sulfone." Do
not use abbreviations or chemical formulas.[5]

o Fill in all other required information on the label, such as the generator's name, laboratory
location, and the date accumulation started.

o Waste Collection:

o Solid Waste: Collect all solid waste contaminated with chloromethyl phenyl sulfone,
including unused product, reaction residues, and contaminated materials (e.g., weighing
paper, gloves, pipette tips), in the labeled hazardous waste container.[5] Use a spatula to
transfer solids, minimizing dust creation.

o Empty Containers: Original containers of chloromethyl phenyl sulfone must be triple-
rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and
treated as hazardous halogenated waste.[5] After rinsing, the container can often be
disposed of in the trash, but institutional policies may vary.[5][6]

o Keep the Container Closed: The waste container must be kept securely closed at all times,
except when actively adding waste.[2][5]

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

o The container should be stored in secondary containment to prevent spills.[5]

e Arranging for Disposal:
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o Once the container is full or the waste is ready for removal, contact your institution's
Environmental Health and Safety (EHS) office or the designated chemical waste
coordinator.[5]

o Follow their specific procedures to schedule a pickup by a licensed hazardous waste
disposal service.[7]

IV. Spill Management Protocol

In the event of a spill, immediate and proper response is critical to ensure safety.
Procedure for a Solid Chloromethyl Phenyl Sulfone Spill:

o Evacuate and Alert: Alert personnel in the immediate area and restrict access.

o Assess the Spill: Determine the extent of the spill. If the spill is large or you are not trained to
handle it, evacuate the area and contact your institution's emergency response team.

o Don PPE: Wear appropriate PPE, including gloves, goggles, a lab coat, and a dust mask.
e Clean Up:

o Gently sweep the solid material up using a brush and dustpan to minimize dust
generation.[8] Do not dry sweep fine powders as this can make them airborne.[9] A wet
technique (using a damp paper towel for the final wipe-down) can be effective.[10]

o Place the swept-up material and any contaminated cleaning supplies (e.g., paper towels,
pads) into a sealed, leak-proof container.[9][10]

o Decontaminate: Wipe the spill area with a cloth or paper towel dampened with a suitable
solvent, followed by soap and water.

o Dispose of Waste: Label the container with the spill cleanup materials as "Hazardous Waste:
Chloromethyl Phenyl Sulfone" and dispose of it according to the protocol in Section Ill.

» Report: Report the spill to your laboratory supervisor and your institution's EHS office.
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V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of chloromethyl
phenyl sulfone.
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Caption: Workflow for the proper disposal of chloromethyl phenyl sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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